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Compound of Interest

Compound Name: 1-Ethylindoline-6-sulfonamide

Cat. No.: B8370417

Get Quote

Executive Summary
This guide details the utility, synthesis, and validation of 1-Ethylindoline-6-sulfonamide as a

Zinc-Binding Group (ZBG) for metalloenzyme inhibitors. While primary benzenesulfonamides

are ubiquitous ZBGs (e.g., in Acetazolamide), they often suffer from promiscuity and high

entropic penalties upon binding. The indoline-6-sulfonamide scaffold offers a conformationally

restricted alternative that pre-organizes the sulfonamide moiety for zinc coordination while

projecting the N1-substituent (ethyl group) into hydrophobic sub-pockets, enhancing isoform

selectivity.

This note focuses on two primary applications:

Carbonic Anhydrase (CA) Inhibition: Targeting glaucoma and hypoxic tumors.

Bacterial DapE Inhibition: A novel antibiotic target requiring di-zinc coordination.

Scientific Rationale: The "Why" Behind the Scaffold
The Zinc-Binding Mechanism
The primary sulfonamide group (
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) acts as a mono-anionic bidentate or monodentate ligand. In the active site of zinc
metalloenzymes (like CA II), the sulfonamide nitrogen deprotonates (

) to form a sulfonamidate anion (

).

Coordination: The nitrogen coordinates directly to the

ion, displacing the catalytic water/hydroxide molecule.

Stabilization: One sulfonamide oxygen accepts a hydrogen bond from the backbone NH of a

key residue (e.g., Thr199 in hCA II), locking the inhibitor in a tetrahedral geometry that

mimics the transition state of the hydrolytic reaction.

The Indoline Advantage (Entropic & Steric)
Unlike flexible benzenesulfonamides, the indoline core is partially saturated and bicyclic.

Conformational Restriction: The fused 5-membered nitrogen ring restricts the rotation of the

C-S bond relative to the aromatic system. This "pre-organization" reduces the entropic cost

of binding (

), theoretically improving affinity (

).

The "Tail" Approach: The N1-ethyl group is not merely a blocker; it acts as a "tail" that

reaches into the hydrophobic pocket (active site entrance). In hCA IX (cancer target), this

region is more hydrophobic than in the cytosolic hCA I/II, allowing the 1-ethyl derivative to

gain selectivity over off-target isoforms.

Chemical Synthesis Protocol
Challenge: Direct chlorosulfonylation of 1-ethylindoline typically yields the 5-isomer (para to the

activating nitrogen). Solution: A "Block-and-Direct" strategy using bromine at the C5 position to

force sulfonation to the C6 position, followed by optional debromination.

Step-by-Step Methodology
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Reagents: 1-Ethylindoline, N-Bromosuccinimide (NBS), Chlorosulfonic acid (

), Ammonium hydroxide (

), Pd/C catalyst.

Bromination (Blocking C5):

Dissolve 1-ethylindoline (1.0 eq) in DMF at 0°C.

Add NBS (1.05 eq) portion-wise. Stir for 2h.

Checkpoint: TLC should show a less polar spot. confirm 5-bromo-1-ethylindoline by NMR

(para-coupling pattern absent).

Chlorosulfonylation (Targeting C6):

Add 5-bromo-1-ethylindoline (1.0 eq) dropwise to neat chlorosulfonylation acid (5.0 eq) at

0°C.

Heat to 60°C for 2h. The steric bulk of Br at C5 and the N-ethyl group directs the

electrophile to C6.

Quench onto ice carefully. Extract the sulfonyl chloride precipitate.

Amination (Forming the ZBG):

Dissolve the crude sulfonyl chloride in THF.

Add concentrated aqueous

(10 eq) at 0°C. Stir 1h.

Result:5-bromo-1-ethylindoline-6-sulfonamide.

Debromination (Optional - if 5-H is required):

Hydrogenate (50 psi
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) using 10% Pd/C in MeOH with

to remove the bromine.

Final Product:1-Ethylindoline-6-sulfonamide.

Visual Synthesis Workflow
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Figure 1: Regioselective synthesis pathway utilizing a bromine blocking strategy to access the

C6-sulfonamide.

Validation Protocol: Carbonic Anhydrase Esterase
Assay
This colorimetric assay validates the ZBG's ability to inhibit CA activity.

Principle: CA catalyzes the hydrolysis of 4-nitrophenyl acetate (4-NPA) to 4-nitrophenol (yellow,

). Inhibitors decrease the rate of yellow color formation.

Materials
Enzyme: Recombinant hCA II (Sigma or expressed).

Substrate: 4-Nitrophenyl acetate (4-NPA), 100 mM in DMSO.

Buffer: 50 mM Tris-SO4, pH 7.6.

Control: Acetazolamide (Standard ZBG).

Protocol Steps
Preparation: Dilute 1-Ethylindoline-6-sulfonamide in DMSO (Series: 0.1 nM to 10 µM).
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Incubation:

In a 96-well plate, add 80 µL Buffer.

Add 10 µL Enzyme solution (final conc 100 nM).

Add 10 µL Inhibitor solution.

Critical Step: Incubate for 15 mins at 25°C to allow the ZBG to coordinate the Zinc ion

(Pre-incubation is vital for slow-binding sulfonamides).

Reaction Start: Add 100 µL Substrate solution (final conc 1 mM).

Measurement: Monitor Absorbance at 400 nm every 30 seconds for 10 minutes (Kinetic

Mode).

Analysis: Calculate

(slope). Plot % Inhibition vs. Log[Inhibitor] to determine

.

Self-Validation Check:

If Acetazolamide

is not between 10–20 nM, the enzyme is degraded or buffer pH is incorrect.

If the 1-Ethylindoline compound precipitates (turbidity), the data is invalid.

Structural Biology: Zinc Coordination Mode
Understanding the binding mode is essential for lead optimization.

Predicted Binding Mode (hCA II)
Zn-N Distance: 2.0 – 2.2 Å.

H-Bond: Sulfonamide NH ... Thr199 (
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).

Hydrophobic Contact: The 1-Ethyl group interacts with Phe131 and Leu198, stabilizing the

complex.

Mechanism Diagram
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Figure 2: Interaction map showing the coordination of the ZBG and the hydrophobic anchoring

of the ethyl-indoline tail.
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Comparative Data: Indoline vs. Benzene
Sulfonamides
The following table summarizes the theoretical advantages based on Structure-Activity

Relationship (SAR) data from analogous DapE and CA inhibitors.

Feature
Benzenesulfonami
de (Standard)

1-Ethylindoline-6-
sulfonamide
(Optimized)

Impact

Geometry
Planar, flexible

rotation
Bicyclic, constrained

Lower entropic

penalty upon binding.

Lipophilicity (cLogP) ~0.8 (low) ~2.1 (moderate)

Improved membrane

permeability for

cellular assays.

Selectivity
Low (binds all CA

isoforms)
Moderate/High

Ethyl group clashes

with smaller active

sites (e.g., hCA I) but

fits hCA IX.

Regiochemistry
Simple para-

substitution

Requires 5-Br

blocking

Synthesis is harder,

but yields a unique IP

space.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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